3-Tert-butyl-7,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 3-tert-butyl-7,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C13H18N6O2/c1-13(2,3)7-6-19-8-9(14-11(19)16-15-7)17(4)12(21)18(5)10(8)20/h6H2,1-5H3,(H,14,16)
• InChI Key: RNLROTUSFHSLKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NNC2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C
• Molecular Formula: C13H18N6O2
• Molecular Weight: 290.32 g/mol

Description

The compound is a derivative of purine or triazine, which are both types of heterocyclic aromatic organic compounds. Purines and triazines are important in a wide range of biological processes.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, given the presence of multiple functional groups and rings. X-ray diffraction or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and reactivity, would depend on its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological or chemical activity. For example, if it’s a drug, the mechanism of action might involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some organic compounds can be hazardous due to their reactivity or toxicity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, structure, and properties, as well as potential applications in fields such as medicine or materials science.